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Compound of Interest

Compound Name: ALX-5407 hydrochloride

Cat. No.: B030177

Application Note

ALX-5407 hydrochloride is a potent and selective inhibitor of the glycine transporter type 1
(GlyT1).[1][2] As a non-transportable inhibitor, it effectively increases the concentration of
glycine in the synaptic cleft by blocking its reuptake.[3] This modulation of glycine levels makes
ALX-5407 a critical tool for studying the function of the N-methyl-D-aspartate (NMDA) receptor,
where glycine acts as a co-agonist.[3][4] Enhanced NMDA receptor activity through GlyT1
inhibition is a promising therapeutic strategy for neurological and psychiatric disorders
characterized by hypofunctional glutamatergic neurotransmission, such as schizophrenia.[4][5]

[6]

This document provides detailed protocols for the preparation, storage, and handling of ALX-
5407 hydrochloride stock solutions for both in vitro and in vivo research applications.

Chemical and Physical Properties

ALX-5407 hydrochloride, with the chemical name N-[(3R)-3-([1,1"-biphenyl]-4-yloxy)-3-(4-
fluorophenyl)propyl]-N-methylglycine hydrochloride, is a white to off-white solid.[7] Its inhibitory
activity is highly selective for GlyT1, with a reported ICso value of 3 nM, while showing minimal
activity at GlyT2 and the glycine site of the NMDA receptor.[8][1]

Quantitative Data Summary

The following table summarizes the key quantitative data for ALX-5407 hydrochloride.
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Property Value Source(s)
Molecular Weight 429.92 g/mol [1112119]
CAS Number 200006-08-2 [8][L1121[7]
Formula C24H24FNOs3-HCI [81[1]
Purity >98% (HPLC) [8][1]

ICso (human GlyT1c) 3 nM [8][1]

ICso (human GlyT2) > 100 uM [1]
Solubility in DMSO Up to 100 mg/mL (232.61 mM)  [1][7]
Solubility in Ethanol Up to 21.5 mg/mL (50 mM) [1]

Experimental Protocols
Preparation of a 10 mM Stock Solution for In Vitro Use

This protocol describes the preparation of a 10 mM stock solution of ALX-5407 hydrochloride
in dimethyl sulfoxide (DMSO).

Materials:

ALX-5407 hydrochloride powder

Anhydrous or newly opened DMSO

Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Vortex mixer

Ultrasonic bath (optional, but recommended for high concentrations)[7]

Procedure:
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o Aseptic Technique: Perform all steps in a clean and sterile environment, such as a laminar
flow hood, to prevent contamination.

e Weighing: Accurately weigh the desired amount of ALX-5407 hydrochloride powder. For
example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.299 mg of the compound
(Molecular Weight = 429.92 g/mol ).

o Solvent Addition: Add the calculated volume of DMSO to the vial containing the powder. To
continue the example, add 1 mL of DMSO. Note: It is crucial to use anhydrous or newly
opened DMSO as the compound is hygroscopic, and moisture can impact solubility.[7]

o Dissolution: Securely cap the vial and vortex thoroughly until the powder is completely
dissolved. If necessary, use an ultrasonic bath to aid dissolution.[7]

» Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot
the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.[7]

o Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for
long-term storage (up to 6 months).[7] Ensure the vials are sealed tightly to prevent moisture
absorption.[7]

Preparation of a 2.5 mg/mL Suspension for In Vivo Use

This protocol, adapted from established methods, describes the preparation of a suspended
solution suitable for oral or intraperitoneal administration in animal models.[7]

Materials:

e ALX-5407 hydrochloride
e DMSO

e PEG300

e Tween-80

e Saline (0.9% NaCl)
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o Sterile tubes

e \ortex mixer

Procedure:

o Prepare a Concentrated Stock: First, prepare a 25 mg/mL stock solution of ALX-5407

hydrochloride in DMSO as described in the in vitro protocol.

e Vehicle Preparation (for 1 mL final volume):

[e]

o

[¢]

[¢]

In a sterile tube, add 400 pL of PEG300.

Add 450 L of saline to bring the final volume to 1 mL.

Add 100 pL of the 25 mg/mL DMSO stock solution to the PEG300 and mix thoroughly.

Add 50 pL of Tween-80 and mix again until the solution is homogeneous.

» Final Suspension: The resulting mixture is a 2.5 mg/mL suspended solution. This solution

should be prepared fresh before each use
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Caption: Workflow for preparing ALX-5407 hydrochloride stock solution.
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Caption: ALX-5407 inhibits GlyT1, increasing synaptic glycine for NMDA receptor modulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Preparing ALX-5407 Hydrochloride Stock Solutions: A
Detailed Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b030177#preparing-alx-5407-hydrochloride-stock-
solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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